Cas no 1204295-71-5 (1-Chloro-2-(1,1-difluoroethyl)benzene)

• Product Name: 1-Chloro-2-(1,1-difluoroethyl)benzene
• CAS No: 1204295-71-5
• MF: C₈H₇ClF₂
• MW: 176.590988397598
• MDL: MFCD14525553
• CID: 3043426
• PubChem ID: 45790985
• Update Time: 2025-05-20

1-Chloro-2-(1,1-difluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-(1,1-difluoroethyl)benzene
• 1204295-71-5
• EN300-1613894
• CS-0068791
• WCZWZMVKUURTLP-UHFFFAOYSA-N
• STL554167
• BBL100373
• 1-Chloro-2-(1,1-difluoroethyl)benzene, stabilized over potassium carbonate
• AKOS005258085
• SCHEMBL13617971
• MFCD14525553

• MDL： MFCD14525553
• Inchi： 1S/C8H7ClF2/c1-8(10,11)6-4-2-3-5-7(6)9/h2-5H,1H3
• InChI Key： WCZWZMVKUURTLP-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC=C1C(F)(F)C

Computed Properties

• Exact Mass: 176.0204342g/mol
• Monoisotopic Mass: 176.0204342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-Chloro-2-(1,1-difluoroethyl)benzene

Introduction to 1-Chloro-2-(1,1-difluoroethyl)benzene (CAS No: 1204295-71-5)

1-Chloro-2-(1,1-difluoroethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No) 1204295-71-5, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of both chlorine and fluorine substituents on a benzene ring, which endows it with unique electronic and steric properties. The structural arrangement of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The chloro and difluoroethyl substituents play a crucial role in determining the reactivity and biological activity of 1-Chloro-2-(1,1-difluoroethyl)benzene. The chlorine atom is known to enhance electrophilic aromatic substitution reactions, while the 1,1-difluoroethyl group introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets. These features have made it a subject of interest for researchers exploring new chemical entities (NCEs) with potential pharmaceutical applications.

In recent years, the demand for fluorinated compounds in drug discovery has surged due to their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic properties. 1-Chloro-2-(1,1-difluoroethyl)benzene exemplifies this trend, as its structure incorporates fluorine atoms in a position that can enhance its suitability for medicinal chemistry applications. The compound's versatility as a building block has been leveraged in the synthesis of various scaffolds targeting different disease pathways.

One of the most compelling aspects of 1-Chloro-2-(1,1-difluoroethyl)benzene is its utility in constructing heterocyclic derivatives. Heterocycles are ubiquitous in biologically active molecules, and introducing fluorinated alkyl groups can fine-tune their properties. For instance, researchers have utilized this compound to develop analogs with enhanced activity against bacterial infections and inflammation. The difluoroethyl moiety, in particular, has been shown to increase lipophilicity while maintaining solubility, making it an attractive feature for drug-like molecules.

The synthesis of 1-Chloro-2-(1,1-difluoroethyl)benzene typically involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common strategies include chlorination of pre-formed intermediates followed by introduction of the difluoroethyl group via nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing costs and improving scalability for industrial applications.

Recent studies have highlighted the potential of 1-Chloro-2-(1,1-difluoroethyl)benzene in developing next-generation agrochemicals as well. The structural features of this compound make it a promising precursor for herbicides and fungicides that exhibit improved environmental profiles compared to traditional agents. The incorporation of fluorine atoms enhances the stability of these compounds under various conditions while minimizing off-target effects.

The biological evaluation of derivatives derived from 1-Chloro-2-(1,1-difluoroethyl)benzene has revealed intriguing pharmacological profiles. For example, certain analogs have demonstrated potent inhibitory activity against enzymes involved in cancer cell proliferation. The combination of chloro and difluoroethyl substituents appears to disrupt key signaling pathways by interfering with enzyme-substrate interactions. This has spurred further investigation into optimizing these derivatives for therapeutic use.

Computational modeling has played an increasingly important role in understanding the behavior of 1-Chloro-2-(1,1-difluoroethyl)benzene and its derivatives. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how structural modifications affect electronic properties and binding affinity. These computational approaches are essential for guiding experimental efforts and accelerating the discovery process.

The industrial production of 1-Chloro-2-(1,1-difluoroethyl)benzene is also influenced by sustainability considerations. Manufacturers are increasingly adopting green chemistry principles to minimize waste and energy consumption during synthesis. Techniques such as catalytic processes and solvent recovery systems are being implemented to align with regulatory requirements and environmental standards.

Looking ahead, the future prospects for 1-Chloro-2-(1,1-difluoroethyl)benzene are promising as new methodologies emerge in synthetic chemistry and drug discovery. The continued exploration of its derivatives will likely uncover novel applications across multiple therapeutic areas. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into commercially viable products that address unmet medical needs.